1-[(4-Benzoylpiperidin-1-yl)methyl]cyclopropane-1-carboxylic acid
Catalog No.
S7535293
CAS No.
M.F
C17H21NO3
M. Wt
287.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[(4-Benzoylpiperidin-1-yl)methyl]cyclopropane-1-...](/img/structure-2d/800/S7535293.png)
Content Navigation
Product Name
1-[(4-Benzoylpiperidin-1-yl)methyl]cyclopropane-1-carboxylic acid
IUPAC Name
1-[(4-benzoylpiperidin-1-yl)methyl]cyclopropane-1-carboxylic acid
Molecular Formula
C17H21NO3
Molecular Weight
287.35 g/mol
InChI
InChI=1S/C17H21NO3/c19-15(13-4-2-1-3-5-13)14-6-10-18(11-7-14)12-17(8-9-17)16(20)21/h1-5,14H,6-12H2,(H,20,21)
InChI Key
XWJXFJUGFUKDEX-UHFFFAOYSA-N
SMILES
C1CN(CCC1C(=O)C2=CC=CC=C2)CC3(CC3)C(=O)O
Canonical SMILES
C1CN(CCC1C(=O)C2=CC=CC=C2)CC3(CC3)C(=O)O
PDC-1421 is a cyclic derivative of piperidine. It is an organic compound with the chemical formula C21H24N2O3 and a molecular weight of 352.43 g/mol. PDC-1421 is a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to inhibit cholinesterase activity and increase acetylcholine levels in the brain, which can enhance cognition and memory.
PDC-1421 is a white solid that is slightly soluble in water and soluble in organic solvents such as ethanol and dichloromethane. It has a melting point range of 162-164 °C. The compound is stable under normal conditions and does not decompose at room temperature. PDC-1421 is a basic compound and forms a salt with acids.
PDC-1421 can be synthesized using various methods. One of the methods involves the reaction between 1-benzylpiperidine-4-carboxylic acid and benzoyl chloride in the presence of a catalyst. Another method involves the reaction between 1-benzylpiperidine-4-carboxylic acid and benzaldehyde followed by reduction and further reactions. Characterization of PDC-1421 can be done using various techniques such as nuclear magnetic resonance spectroscopy, mass spectroscopy, and infrared spectroscopy.
The analytical methods used for the detection and quantification of PDC-1421 include high-performance liquid chromatography, gas chromatography, and capillary electrophoresis. These methods are used to determine the purity and stability of the compound.
PDC-1421 has been shown to have acetylcholinesterase inhibitory activity and to enhance cognitive function in animal models. In vitro studies have also shown that PDC-1421 can prevent the formation of amyloid beta plaques, which are associated with Alzheimer's disease. In addition, PDC-1421 has been shown to have neuroprotective effects and to inhibit the aggregation of alpha-synuclein, which is involved in Parkinson's disease.
The toxicity and safety of PDC-1421 have been evaluated in animal studies. It has been shown to have a low toxicity profile and to be well tolerated in rats and mice. However, more studies are needed to determine the long-term safety of PDC-1421 in humans.
PDC-1421 has potential applications in various fields of research, including neuroscience, pharmacology, and drug discovery. It can be used as a tool compound to study the mechanisms of neurological disorders and to develop new drugs for the treatment of these disorders.
Several studies have been conducted on PDC-1421 to evaluate its efficacy and safety. In vitro and in vivo studies have shown promising results, and PDC-1421 has potential as a drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. Currently, research is ongoing to further evaluate the therapeutic potential of PDC-1421.
PDC-1421 has potential implications in various fields of research and industry, such as drug discovery and development, neuroscience, and biotechnology. It can be used as a lead compound to develop new drugs for the treatment of neurological disorders. In addition, PDC-1421 can be used in the development of diagnostic tools for these disorders.
One limitation of PDC-1421 is its low solubility in water, which can affect its bioavailability. Future research should focus on developing formulations that increase the solubility and bioavailability of PDC-1421. Other future directions include evaluating the long-term safety and efficacy of PDC-1421 in humans and investigating its potential use in other areas of research, such as cancer and infectious diseases.
- Investigating the use of PDC-1421 in other neurological disorders such as Huntington's disease
- Exploring the use of PDC-1421 as a diagnostic tool for neurological disorders
- Investigating the use of PDC-1421 in combination with other drugs for the treatment of neurological disorders
- Developing formulations that increase the solubility and bioavailability of PDC-1421
- Investigating the mechanisms of action of PDC-1421 in the brain
- Evaluating the long-term safety and efficacy of PDC-1421 in humans
- Investigating the use of PDC-1421 in other areas of research such as cancer and infectious diseases.
- Exploring the use of PDC-1421 as a diagnostic tool for neurological disorders
- Investigating the use of PDC-1421 in combination with other drugs for the treatment of neurological disorders
- Developing formulations that increase the solubility and bioavailability of PDC-1421
- Investigating the mechanisms of action of PDC-1421 in the brain
- Evaluating the long-term safety and efficacy of PDC-1421 in humans
- Investigating the use of PDC-1421 in other areas of research such as cancer and infectious diseases.
XLogP3
-0.3
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
287.15214353 g/mol
Monoisotopic Mass
287.15214353 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7448-02-4
Molecular Formula:C29H48O
Molecular Weight:412.7 g/mol
Availability:
In Stock
CAS No.:87857-41-8
Molecular Formula:C16H15Cl2N
Molecular Weight:292.2 g/mol
Availability:
In Stock
CAS No.:5875-50-3
Molecular Formula:C9H18NO8P
Molecular Weight:299.21 g/mol
Availability:
In Stock
CAS No.:68488-87-9
Molecular Formula:H3O6P2S-
Molecular Weight:193.04 g/mol
Availability:
In Stock
CAS No.:8061-51-6
Molecular Formula:C20H24Na2O10S2
Molecular Weight:534.5 g/mol
Availability:
In Stock
CAS No.:1403834-74-1
Molecular Formula:C27H27NO7S2
Molecular Weight:541.6 g/mol
Availability:
In Stock
CAS No.:18810-58-7
Molecular Formula:BaN6
Molecular Weight:221.37 g/mol
Availability:
In Stock
